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Compound of Interest

Compound Name: 2,5-Pyrazinediethanol, 3-ethyl-

CAS No.: 86917-74-0

Cat. No.: B123339

Get Quote

Technical Monograph: Tristyrylphenol Ethoxylate (CAS 104376-75-2) Safety, Hazard

Classification, and Application in Formulation Science

Executive Summary
CAS 104376-75-2, chemically known as Poly(oxy-1,2-ethanediyl), α-phenyl-ω-hydroxy-,

styrenated (or Tristyrylphenol Ethoxylate), is a high-performance nonionic surfactant.[1] In the

context of drug development and advanced formulation, it serves as a critical excipient for

solubilizing hydrophobic Active Pharmaceutical Ingredients (APIs) and stabilizing complex

multiphase systems (emulsions, suspensions).

While possessing a relatively benign human safety profile, its primary hazard classification

centers on chronic aquatic toxicity. This guide synthesizes the physicochemical properties,

safety protocols, and formulation mechanisms required for researchers handling this substance

in a GLP/GMP environment.
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To effectively utilize CAS 104376-75-2, one must understand its amphiphilic architecture. It

belongs to the class of bulky hydrophobe surfactants. Unlike linear alkyl ethoxylates, the

tristyrylphenol group provides a massive, planar hydrophobic tail that offers superior steric

stabilization, particularly for aromatic APIs.

Table 1: Substance Identification

Parameter Detail

CAS Number 104376-75-2

Common Synonyms

Tristyrylphenol ethoxylate (TSP-EO);

Distyrylphenol ethoxylate; Ethoxylated

styrenated phenol

Molecular Formula (Variable 'n')

Chemical Family Nonionic Surfactant / Polyether

Physical State
Viscous liquid to waxy solid (depending on EO

chain length)

Solubility
Soluble in water (high EO), alcohols, toluene;

Insoluble in hexane

Critical Quality Attributes (CQA) for Formulation
HLB Value: Ranges from 10 to 16 depending on the degree of ethoxylation (typically 16-40

EO units). High HLB grades are excellent oil-in-water (O/W) emulsifiers.

Cloud Point: A critical parameter for stability; formulations must be processed below this

temperature to prevent phase separation.

Hazard Classification (GHS)
The Globally Harmonized System (GHS) classification for CAS 104376-75-2 is primarily driven

by its persistence and effects in aquatic environments.

Table 2: GHS Hazard Classification
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Hazard Class Category
Hazard Statement
Code

Description

Environmental Aquatic Chronic 2 H411

Toxic to aquatic life

with long-lasting

effects.

Environmental Aquatic Chronic 3 H412

Harmful to aquatic life

with long-lasting

effects (Grade

dependent).

Health
Skin Irrit. 2 (Some

grades)
H315 Causes skin irritation.

Health
Eye Irrit. 2A (Some

grades)
H319

Causes serious eye

irritation.

Note: Pure pharmaceutical grades often carry fewer acute hazard warnings than industrial

grades, but the aquatic toxicity remains a constant due to the surfactant's mechanism of action

on gill membranes.

Mechanism of Action: Steric Stabilization
In drug delivery, CAS 104376-75-2 is superior to standard surfactants (like Polysorbates) for

stabilizing aromatic drugs. The bulky phenyl groups of the surfactant interact via

stacking with aromatic APIs, preventing Ostwald ripening and crystal growth.

Visualization: Micellar Stabilization Mechanism
The following diagram illustrates how the tristyrylphenol tail anchors onto a hydrophobic drug

particle while the PEG chain extends into the aqueous phase to provide a steric barrier.
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Mechanism: Steric Stabilization
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Figure 1: Mechanism of steric stabilization provided by Tristyrylphenol Ethoxylate in aqueous

suspensions.

Safety & Handling Protocols
As a Senior Application Scientist, I recommend treating this substance as a Process Chemical

requiring strict environmental controls.

Personal Protective Equipment (PPE)
Respiratory: Not typically required for liquid handling unless aerosolized. Use Type A/P2

filters if heating generates vapors.

Dermal: Nitrile rubber gloves (min thickness 0.11 mm, breakthrough >480 min). The

surfactant nature enhances skin permeability of other chemicals; do not cross-contaminate.

Ocular: Safety glasses with side shields are mandatory.

Handling Decision Tree

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b123339/docs?utm_src=pdf-body-img#cas-104376-75-2-safety-data-sheet-and-hazard-classification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use this workflow to determine the appropriate handling procedure based on the physical state

and intended use.

Start: Handling CAS 104376-75-2

Check Physical State

Waxy Solid/Paste

Viscous Liquid

Melt at 40-50°C
(Water Bath)

To liquefy

Ensure Local Exhaust

Risk of Spill?

Use Bunding/Dike.
Do NOT wash to drain.

High Risk

Proceed with Formulation

Controlled
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Figure 2: Operational workflow for handling Tristyrylphenol Ethoxylate in a laboratory setting.
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Storage & Stability
Oxidation Sensitivity: Ethoxylates are prone to autoxidation, forming peroxides. Store under

nitrogen headspace if the material is intended for sensitive API formulation (peroxides can

degrade APIs).

Temperature: Store between 15°C and 30°C. Avoid freezing, which may cause stratification.

If stratified, warm and mix gently before use.

Emergency Response
Fire Fighting:

Media: Water spray, dry chemical, foam.

Hazards: Emits carbon oxides (

) upon combustion. The surfactant nature may cause fire water to foam, complicating
containment.

Protocol: Dike fire water; prevent entry into waterways (Critical due to H411 classification).

First Aid:

Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Skin Contact: Wash with soap and water. Do not use solvents (ethanol/acetone) to clean

skin, as this increases absorption.

Ingestion: Rinse mouth. Do not induce vomiting due to foaming risk.

Regulatory & Compliance
TSCA (USA): Listed.

REACH (EU): Polymer exemption may apply, but monomers must be registered.

Agrochemical Use: Listed in EPA Inerts (40 CFR 180.910) for use in pesticide formulations

applied to growing crops.
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Impurity Profile: Pharmaceutical grades must be monitored for 1,4-Dioxane and Ethylene

Oxide residuals, which are byproducts of the ethoxylation process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS 104376-75-2 safety data sheet and hazard
classification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123339/docs#cas-104376-75-2-safety-data-sheet-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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